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Compound of Interest

Compound Name: Pfi-1

Cat. No.: B612194

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of PFI-1
stock solutions in dimethyl sulfoxide (DMSO). PFI-1 is a potent and selective inhibitor of the
BET (Bromodomain and Extra-Terminal domain) family of proteins, making it a valuable tool in
epigenetic research and drug discovery.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for PFI-1 is presented in the table
below for easy reference.

Parameter Value Source(s)
Molecular Weight 347.39 g/mol [1][2]
CAS Number 1403764-72-6 [1][3]
Solubility in DMSO 12 mg/mL to 69 mg/mL [11[3]
Recommended Stock Solution

) 10 mM to 50 mM [2]
Concentration
Storage of Powder -20°C for up to 3 years [1]
Storage of Stock Solution in -20°C for up to 1 month, -80°C (1]
DMSO for up to 1 year
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Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of PFI-1
in DMSO.

Materials:

e PFI-1 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile, nuclease-free pipette tips
Procedure:

o Preparation: Before starting, ensure a clean and dry workspace. It is recommended to
perform the weighing and initial dissolution in a chemical fume hood.

o Weighing PFI-1: Accurately weigh the desired amount of PFI-1 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.47
mg of PFI-1.

o Calculation:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 347.39 g/mol x 1000 mg/g = 3.4739 mg
e Dissolution in DMSO:

o Add the weighed PFI-1 powder to a sterile microcentrifuge tube.
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o Add the calculated volume of DMSO to the tube. For a 10 mM solution with 3.47 mg of
PFI-1, add 1 mL of DMSO.

o To aid dissolution, gently vortex the solution until the PFI-1 is completely dissolved.[5]
Sonication can also be used if necessary to fully dissolve the compound.[6]

» Aliquoting and Storage:

o Once the PFI-1 is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles
which can degrade the compound.[1][4]

o For short-term storage (up to 1 month), store the aliquots at -20°C.[1][4]
o For long-term storage (up to 1 year), store the aliquots at -80°C.[1][4]

Note on sterility for cell culture: While DMSO is generally considered to be a harsh environment
for microbial growth, for cell-based assays, using sterile DMSO and handling the reagents
under aseptic conditions (e.g., in a laminar flow hood) is recommended to prevent

contamination.[7]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of a PFI-1 stock solution.
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Caption: Workflow for PFI-1 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparation of PFI-1 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612194#how-to-prepare-pfi-1-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

